Cas no 18496-54-3 (4-phenylbutanoyl chloride)

• Product Name: 4-phenylbutanoyl chloride
• CAS No: 18496-54-3
• MF: C₁₀H₁₁ClO
• MW: 182.646742105484
• MDL: MFCD00798080
• CID: 51059
• PubChem ID: 11789865
• Update Time: 2025-04-18

4-phenylbutanoyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Phenylbutanoylchloride
• 4-Phenylbutyryl chloride
• Benzenebutanoyl chloride
• 4-phenylbutanoic acid chloride
• 4-phenylbutyric acid chloride
• 4-phenylbutyric acid cloride
• 4-phenyl-Mutanoyl Chloride
• 4-phenyl-n-butyryl chloride
• 4-phenylpropanoic acid chloride
• Butyrylchloride, 4-phenyl- (6CI,8CI)
• g-Phenylbutyric chloride
• g-Phenylbutyryl chloride
• (Z)-benzyl 3-aminobut-2-enoate
• 4-Phenylbutanoyl chloride
• 4-Phenylbutyric acidchloride
• AKOS BBS-00004086
• F52615
• gamma-Phenylbutyric chloride
• EN300-110725
• SCHEMBL61491
• AM20030216
• 4-Phenyl-butyric acid chloride
• SY139090
• Q-103437
• 4-phenyl-butyryl chloride
• MFCD00798080
• DTXSID50472798
• VQDQISMDUHBUFF-UHFFFAOYSA-N
• FT-0651679
• F2190-0119
• 4W22MZ4QSB
• Q-103464
• Butyryl chloride, 4-phenyl-
• 18496-54-3
• 4-phenyl butyryl chloride
• AKOS000268715
• AS-58325
• BCP23161
• DB-002143
• 4-phenylbutanoyl chloride

• MDL： MFCD00798080
• Inchi： 1S/C10H11ClO/c11-10(12)8-4-7-9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H2
• InChI Key： VQDQISMDUHBUFF-UHFFFAOYSA-N
• SMILES： ClC(CCCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 182.05000
• Monoisotopic Mass: 182.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Color/Form: Uncertain
• Density: 1.115
• Boiling Point: 262.623°C at 760 mmHg
• Flash Point: 115.4°C
• Refractive Index: 1.522
• Water Partition Coefficient: It reacts with water.
• PSA: 17.07000
• LogP: 2.77470
• Solubility: Uncertain
• Sensitiveness: Moisture Sensitive

4-phenylbutanoyl chloride Security Information

• Hazardous Material transportation number：UN 3265
• Hazard Category Code： R34: can cause burns.
• Safety Instruction： S26
• HazardClass：8
• PackingGroup：II
• Storage Condition：Sealed in dry,2-8°C
• Packing Group：II
• Risk Phrases：R34
• Packing Group：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives